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Compound of Interest

Compound Name: Alachlor OA

CAS No.: 171262-17-2

Cat. No.: B066667 Get Quote

Application Note: Determination of Alachlor Oxanilic Acid (Alachlor OA) in Drinking Water via

EPA Method 535[1][2]

Executive Summary
This guide details the analytical protocol for the determination of Alachlor Oxanilic Acid

(Alachlor OA) in drinking water using EPA Method 535. Unlike parent chloroacetanilides, the

oxanilic acid (OA) and ethanesulfonic acid (ESA) degradates are highly polar and water-

soluble, rendering traditional liquid-liquid extraction (LLE) and GC-MS methods (like EPA 525.

[2]2) ineffective.[2] This protocol utilizes Solid Phase Extraction (SPE) with Graphitized Carbon

followed by Liquid Chromatography/Tandem Mass Spectrometry (LC/MS/MS) in negative

electrospray ionization (ESI-) mode to achieve detection limits in the low nanogram-per-liter

(ng/L) range.[2]

Introduction & Regulatory Context
Alachlor is a widely used chloroacetanilide herbicide.[1][2] While the parent compound is

regulated with a Maximum Contaminant Level (MCL) of 2.0 µg/L, it rapidly degrades in the

environment into polar metabolites, primarily Alachlor ESA and Alachlor OA.

Mobility: Due to their ionic nature (anionic at environmental pH), OA degradates leach readily

into groundwater and persist longer than the parent compound.[2]
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Regulatory Status: Alachlor OA is listed on the Contaminant Candidate List (CCL), requiring

monitoring to determine occurrence and potential health risks.[2]

Analytical Challenge: The high polarity requires a specialized extraction mechanism (anion

exchange or carbon adsorption) and LC-MS/MS for sensitivity.[2]

Method Principle
The core of EPA Method 535 is the Graphitized Carbon SPE. Unlike C18 silica, which relies on

hydrophobic interactions, graphitized carbon retains polar organic analytes through a

combination of hydrophobic effects and electronic interactions with the graphitic surface (pi-pi

interactions).[2]

Extraction: Water samples are passed through a non-porous graphitized carbon cartridge.[2]

[3][4]

Elution: Analytes are eluted with a methanol/ammonium acetate mixture.[1][2][3]

Detection: LC-MS/MS in Negative ESI mode. The carboxylic acid moiety of Alachlor OA
deprotonates easily ([M-H]⁻), providing high sensitivity.[2]

Materials & Reagents
Solid Phase Extraction (SPE): 6 mL cartridges containing 0.5 g Non-Porous Graphitized

Carbon (e.g., Restek CarboPrep 90 or equivalent).[2]

Solvents: LC-MS Grade Methanol (MeOH), Reagent Water.[2]

Reagents: Ammonium Acetate (NH₄OAc), Ammonium Chloride (NH₄Cl).[2]

Standards:

Target: Alachlor OA (CAS: 171262-17-2).[2][5]

Surrogate:Dimethachlor ESA (Monitor extraction efficiency).[2]

Internal Standard (IS):Butachlor ESA (Correct for instrument drift/matrix effects).[2]
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Experimental Protocol
Step 1: Sample Collection & Preservation[2]

Container: 250 mL amber glass bottles.

Dechlorination: Add Ammonium Chloride (NH₄Cl) to the empty bottle (approx. 25-30 mg per

250 mL) prior to collection to inhibit formation of disinfection byproducts.[2]

Thermal Preservation: Chill to <10°C immediately. Store at <6°C in the lab.

Critical: Do NOT freeze. Freezing can precipitate humic acids and alter analyte solubility.

[2]

Holding Time: Extract within 14 days of collection.

Step 2: Solid Phase Extraction (SPE)
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Sample Preparation

Graphitized Carbon SPE

Concentration & Reconstitution

Sample: 250 mL Drinking Water
+ NH4Cl (Dechlor)

Add Surrogate Standard
(Dimethachlor ESA)

Conditioning:
1. 10 mL MeOH

2. 10 mL Reagent Water
(Do NOT let dry)

Load Sample
Flow: 10-15 mL/min

Pre-wet

Wash:
5 mL Reagent Water

Dry Cartridge
(Air/N2 for 10 min)

Elution:
10 mL Solvent Mix

(MeOH + 10mM NH4OAc)

Evaporate to Dryness
(Water Bath 60-65°C, N2 Stream)

Reconstitute:
1 mL of 5mM NH4OAc (aq)

Add Internal Standard
(Butachlor ESA)

Transfer to LC Vial

Figure 1: SPE Workflow for Alachlor OA using Graphitized Carbon.

Click to download full resolution via product page

Detailed SPE Procedure:
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Conditioning: Flush cartridge with 10 mL MeOH followed by 10 mL Reagent Water.[2]

Crucial: Do not allow the carbon bed to go dry.

Loading: Pass the 250 mL sample through the cartridge at ~10-15 mL/min.

Wash: Rinse with 5 mL Reagent Water to remove salts.[2]

Elution: Elute analytes with 10 mL of Methanol containing 10 mM Ammonium Acetate. The

salt is critical to disrupt ionic interactions between the acid analytes and the carbon surface.

Concentration: Evaporate the extract to dryness using a gentle stream of nitrogen in a water

bath (60-65°C).

Reconstitution: Dissolve residue in 1 mL of 5 mM Ammonium Acetate (aq).

Internal Standard: Add Butachlor ESA to the final vial.

Step 3: LC-MS/MS Analysis
Liquid Chromatography Conditions:

Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 100 mm, 1.7 µm).[2]

Mobile Phase A: 5 mM Ammonium Acetate in Water.[1][2]

Mobile Phase B: Methanol.[1][2]

Flow Rate: 0.2 - 0.4 mL/min (column dependent).

Injection Volume: 10 - 20 µL.

Gradient:
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Time (min) % A (Aq) % B (MeOH)

0.0 95 5

1.0 95 5

8.0 10 90

10.0 10 90

10.1 95 5

| 13.0 | 95 | 5 |

Mass Spectrometry Parameters (ESI Negative):

Source: Electrospray Ionization (Negative Mode).[1][2]

Acquisition: Multiple Reaction Monitoring (MRM).[1][2][6][7]

Capillary Voltage: ~2.5 - 3.0 kV.[2]

Source Temp: 400°C - 500°C.

MRM Transitions Table:

Analyte
Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Confirm)

Retention Time
(Relative)

Alachlor OA 264.1 160.1 158.1 ~7.5 min

Acetochlor OA* 264.1 146.1 144.1 ~7.6 min

Dimethachlor

ESA (Surr)
300.1 121.0 80.0 ~6.0 min

| Butachlor ESA (IS) | 356.1 | 162.1 | 80.0 | ~8.0 min |

*Note: Alachlor OA and Acetochlor OA are isobaric (Same Precursor m/z 264).[2] You MUST

use the specific product ions (160 vs 146) or ensure baseline chromatographic separation to
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distinguish them.

Quality Control (Self-Validating System)
To ensure data integrity (Trustworthiness), every batch must include the following checks:

Surrogate Recovery (Dimethachlor ESA):

Spiked into every sample prior to extraction.[2]

Acceptance Criteria: 70% - 130% recovery.

Failure Mode: If <70%, suspect SPE breakthrough or suppression.[2] If >130%, suspect

contamination or matrix enhancement.[2]

Internal Standard (Butachlor ESA):

Added after extraction, before injection.[2]

Corrects for injection variability and matrix-induced ionization suppression in the MS

source.

Criteria: Peak area should be within ±30% of the calibration standard average.

Lowest Concentration Minimum Reporting Level (LCMRL):

Must be determined by the lab.[2][8][9] Typical LCMRL for Alachlor OA in Method 535 is

0.012 - 0.020 µg/L.[2]

Laboratory Reagent Blank (LRB):

Analyze reagent water with every batch.[2]

Criteria: Alachlor OA concentration < 1/3 of the MRL.

Troubleshooting & Expert Insights

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.mass.gov/doc/pfas-qc-guidance-data-report-content-for-edep/download
https://www.law.cornell.edu/cfr/text/40/60.535
https://www.benchchem.com/product/b066667?utm_src=pdf-body
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://www.benchchem.com/product/b066667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue: Low Recovery

Cause: Carbon DryingCheck SPE

Cause: pH Issue

Check Eluent

Fix1
Keep wet during cond.

Fix2
Ensure 10mM NH4OAc in MeOH

Issue: Isobaric Interference Cause: Acetochlor OA
Same m/z 264

Fix3

Use Trans. 264->160
Optimize Gradient

Figure 2: Troubleshooting Logic for Alachlor OA Analysis.

Click to download full resolution via product page

Carbon Cartridge Drying: Unlike C18, graphitized carbon can lose retention capacity

significantly if it dries out during conditioning.[2] Ensure a liquid meniscus remains on top of

the bed until the sample is loaded.

Elution Solvent: Pure methanol is often insufficient to elute OA metabolites from carbon.[2]

The ammonium acetate (10 mM) acts as a displacer ion.[2] Ensure this salt is fully dissolved

in the elution solvent.[2]

Matrix Suppression: Humic acids in surface water can co-elute and suppress the ESI signal.

[2] The Internal Standard (Butachlor ESA) is essential to compensate for this.[2] If

suppression exceeds 50%, dilute the extract or reduce injection volume.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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